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Compound of Interest

Compound Name: PROTAC ATR degrader-2

Cat. No.: B15621571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PROTAC ATR degrader-2, also

identified as compound 8i, a potent and selective degrader of the Ataxia Telangiectasia and

Rad3-related (ATR) kinase. This document details its target engagement and degradation

performance, outlines key experimental methodologies, and visualizes relevant biological

pathways and experimental workflows.

Quantitative Data Summary
PROTAC ATR degrader-2 (compound 8i) has demonstrated potent and specific degradation of

the ATR protein in acute myeloid leukemia (AML) cell lines. The following tables summarize the

key quantitative data reported for this molecule[1][2].

Cell Line PROTAC ATR Degrader-2 (Compound 8i)

MV-4-11 (AML) DC₅₀ = 22.9 nM

MOLM-13 (AML) DC₅₀ = 34.5 nM

Table 1: Cellular Degradation Potency of

PROTAC ATR degrader-2. The DC₅₀ value

represents the concentration of the degrader

required to induce 50% degradation of the target

protein after a specific treatment time.
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Parameter Description

Target Protein
Ataxia Telangiectasia and Rad3-related (ATR)

kinase

E3 Ligase Recruited Cereblon (CRBN)

Warhead (ATR binder) Based on an ATR inhibitor scaffold

E3 Ligase Ligand Lenalidomide

Mechanism of Action
Induces ubiquitination and subsequent

proteasomal degradation of ATR

Table 2: Molecular Profile of PROTAC ATR

degrader-2 (Compound 8i).

Signaling and Mechanistic Pathways
To understand the context in which PROTAC ATR degrader-2 operates, it is crucial to visualize

the ATR signaling pathway and the general mechanism of action for a Proteolysis Targeting

Chimera (PROTAC).
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ATR Signaling Pathway
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PROTAC Mechanism of Action

Ternary Complex Formation
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Western Blot Workflow for ATR Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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